Cas no 39646-72-5 (1,4-Dibromoadamantane)

• Product Name: 1,4-Dibromoadamantane
• CAS No: 39646-72-5
• MF: C₁₀H₁₄Br₂
• MW: 294.026161670685
• CID: 55065
• PubChem ID: 4533350
• Update Time: 2025-04-18

1,4-Dibromoadamantane Chemical and Physical Properties

Names and Identifiers

• 1,4-Dibromoadamantane
• trans-1,4-Dibromoadamantane
• Tricyclo[3.3.1.13,7]decane,1,4-dibromo-, (1a,3a,4a,5b,7a)- (9CI)
• A824672
• SCHEMBL1074040
• 39646-72-5
• 52918-86-2
• FT-0713336
• DTXSID70404016
• AKOS015917853
• 3-Hydroxy-5-iodo(1H)indazole
• Tricyclo[3.3.1.13,7]decane, 1,4-dibromo-

• Inchi： 1S/C10H14Br2/c11-9-7-1-6-2-8(9)5-10(12,3-6)4-7/h6-9H,1-5H2
• InChI Key： BPJZBMGMBABTDL-UHFFFAOYSA-N
• SMILES： BrC12CC3CC(C1)C(C(C3)C2)Br

Computed Properties

• Exact Mass: 291.94622
• Monoisotopic Mass: 291.946
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 198
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 0A^2
• XLogP3: 3.6

Experimental Properties

• Density: 1.804
• Boiling Point: 295.8 ºC at 760 mmHg
• Flash Point: 151.8ºC
• Refractive Index: 1.626
• PSA: 0
• LogP: 3.72350